5-((1H-Imidazol-4-yl)methyl)-2,4-diethylthiazole

• Molecular Formula: C11H15N3S
• Molecular Weight: 221.32 g/mol
• IUPAC Name: 2,4-diethyl-5-(1H-imidazol-5-ylmethyl)-1,3-thiazole
• InChI: InChI=1S/C11H15N3S/c1-3-9-10(15-11(4-2)14-9)5-8-6-12-7-13-8/h6-7H,3-5H2,1-2H3,(H,12,13)
• InChI Key: IUAILLRXYSNSTK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=N1)CC)CC2=CN=CN2

Description

5-((1H-Imidazol-4-yl)methyl)-2,4-diethylthiazole is a heterocyclic compound that features both imidazole and thiazole rings. These types of compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development. The imidazole ring is a five-membered ring containing two nitrogen atoms, while the thiazole ring is a five-membered ring containing both sulfur and nitrogen atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-((1H-Imidazol-4-yl)methyl)-2,4-diethylthiazole typically involves the cyclization of appropriate precursors. One common method involves the reaction of 4-(chloromethyl)-1H-imidazole with 2,4-diethylthiazole under basic conditions. The reaction is usually carried out in a polar solvent such as dimethylformamide (DMF) at elevated temperatures to facilitate the cyclization process.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and automated systems are often employed to ensure consistent production quality.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the thiazole ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the imidazole ring, potentially converting it to a dihydroimidazole derivative.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the methyl group attached to the imidazole ring.

Common Reagents and Conditions:

Oxidation: Common